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molecular formula C13H18N2O4 B073268 Diethyl bis(2-cyanoethyl)malonate CAS No. 1444-05-9

Diethyl bis(2-cyanoethyl)malonate

Cat. No. B073268
CAS RN: 1444-05-9
M. Wt: 266.29 g/mol
InChI Key: KAESGTBHXNCAHO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08062429B2

Procedure details

To a solution of diethyl malonate (1 g, 6.2 mmol) and Triton B (40% in MeOH, 0.13 g, 0.31 mmol) in dioxane (1.2 cm3) was added dropwise acrylonitrile (0.658 g, 12.4 mmol) and the mixture was stirred at 60° C. overnight. The mixture was then cooled to room temperature and neutralized with 0.1 M HCl (3 cm3) and poured to ice-water (10 cm3). Crystals precipitated during 30 min. These were collected by filtration and recrystallised from EtOH (cooling in freezer before filtering off) to give diethyl 2,2-bis(2-cyanoethyl)malonate (1.25 g, 75.8%) as a white solid, mp 62.2-63.5° C.
Name
diethyl malonate
Quantity
1 g
Type
reactant
Reaction Step One
Name
acrylonitrile
Quantity
0.658 g
Type
reactant
Reaction Step One
Name
MeOH
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
dioxane
Quantity
1.2 mL
Type
solvent
Reaction Step One
Name
HCl
Quantity
3 mL
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
10 mL
Type
reactant
Reaction Step Three
Name
diethyl 2,2-bis(2-cyanoethyl)malonate
Yield
75.8%

Identifiers

REACTION_CXSMILES
[C:1]([O:9][CH2:10][CH3:11])(=[O:8])[CH2:2][C:3]([O:5][CH2:6][CH3:7])=[O:4].[C:12](#[N:15])[CH:13]=[CH2:14].Cl>CO.O1CCOCC1>[C:12]([CH2:13][CH2:14][C:2]([CH2:14][CH2:13][C:12]#[N:15])([C:3]([O:5][CH2:6][CH3:7])=[O:4])[C:1]([O:9][CH2:10][CH3:11])=[O:8])#[N:15]

Inputs

Step One
Name
diethyl malonate
Quantity
1 g
Type
reactant
Smiles
C(CC(=O)OCC)(=O)OCC
Name
acrylonitrile
Quantity
0.658 g
Type
reactant
Smiles
C(C=C)#N
Name
MeOH
Quantity
0 (± 1) mol
Type
solvent
Smiles
CO
Name
dioxane
Quantity
1.2 mL
Type
solvent
Smiles
O1CCOCC1
Step Two
Name
HCl
Quantity
3 mL
Type
reactant
Smiles
Cl
Step Three
[Compound]
Name
ice water
Quantity
10 mL
Type
reactant
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
60 °C
Stirring
Type
CUSTOM
Details
the mixture was stirred at 60° C. overnight
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Crystals precipitated during 30 min
Duration
30 min
FILTRATION
Type
FILTRATION
Details
These were collected by filtration
CUSTOM
Type
CUSTOM
Details
recrystallised from EtOH (cooling in freezer before filtering off)

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
diethyl 2,2-bis(2-cyanoethyl)malonate
Type
product
Smiles
C(#N)CCC(C(=O)OCC)(C(=O)OCC)CCC#N
Measurements
Type Value Analysis
AMOUNT: MASS 1.25 g
YIELD: PERCENTYIELD 75.8%
YIELD: CALCULATEDPERCENTYIELD 75.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.